2-methoxy-N-methyl-5-({[3-(4-methyl-1-piperidinyl)propyl]amino}sulfonyl)benzamide

• IUPAC Name: 2-methoxy-N-methyl-5-[3-(4-methylpiperidin-1-yl)propylsulfamoyl]benzamide
• InChI: InChI=1S/C18H29N3O4S/c1-14-7-11-21(12-8-14)10-4-9-20-26(23,24)15-5-6-17(25-3)16(13-15)18(22)19-2/h5-6,13-14,20H,4,7-12H2,1-3H3,(H,19,22)
• InChI Key: VJEMKUPITXJJHC-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)CCCNS(=O)(=O)C2=CC(=C(C=C2)OC)C(=O)NC
• Molecular Formula: C18H29N3O4S
• Molecular Weight: 383.5 g/mol

Description

N-Methoxy-N-methylbenzamide is an N, N-disubstituted benzamide, also referred to as Weinreb amide. It’s used as an organic building block in various chemical reactions.

Synthesis Analysis

The synthesis of similar compounds often involves multiple steps. For instance, the synthesis of N-Methoxy-N-methylbenzamide has been reported. The process typically involves N-alkylation of primary amines and ammonia, reduction of nitriles and amides in the presence of catalysts such as LiAlH4 and NaBH4.

Chemical Reactions Analysis

The chemical reactions involving similar compounds are diverse. For instance, N-Methoxy-N-methylbenzamide may be used in the preparation of β-trifluoromethyl enaminones.

Physical And Chemical Properties Analysis

N-Methoxy-N-methylbenzamide is a liquid at room temperature with a boiling point of 70 °C/0.1 mmHg and a density of 1.085 g/mL at 25 °C.

Mechanism of Action

The mechanism of action for this class of compounds can vary widely depending on their specific chemical structure and the context in which they’re used. For instance, N-Methylbenzamide is a potent PDE10A inhibitor.

Safety and Hazards

N-Methylbenzamide has a hazard classification of Acute Tox. 4 Oral, indicating that it can be harmful if swallowed.

Future Directions

The future directions for this class of compounds are vast, given their utility in various chemical reactions. They serve as important starting materials for the preparation of many compounds such as dithiocarbamates and dyes.